Cas no 1086383-26-7 (2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine)

• Product Name: 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine
• CAS No: 1086383-26-7
• MF: C₉H₁₃BrN₄
• MW: 257.130320310593
• MDL: MFCD11223459
• CID: 2102588
• Update Time: 2025-06-08

2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine
• 2-Bromo-6-(4-methylpiperazin-1-yl)pyrazine

• MDL： MFCD11223459
• Inchi： 1S/C9H13BrN4/c1-13-2-4-14(5-3-13)9-7-11-6-8(10)12-9/h6-7H,2-5H2,1H3
• InChI Key： VVWPNYSUXXJCGL-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(N2CCN(C)CC2)=CN=C1

Additional information on 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine

Comprehensive Overview of 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine (CAS No. 1086383-26-7)

2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine (CAS No. 1086383-26-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazine derivative is characterized by its unique molecular structure, which combines a pyrazine ring with a N-methylpiperazine substituent. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for high-purity heterocyclic compounds like 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine has surged, driven by advancements in drug discovery and precision agriculture. Researchers are increasingly exploring its potential in targeted therapy applications, especially in oncology and infectious diseases. The compound's ability to act as a versatile building block in organic synthesis further enhances its appeal in medicinal chemistry.

One of the most frequently asked questions about CAS No. 1086383-26-7 revolves around its synthetic routes and scalability. The compound is typically synthesized through nucleophilic aromatic substitution reactions, where 2,6-dibromopyrazine reacts with N-methylpiperazine under controlled conditions. Optimizing reaction parameters such as temperature, solvent choice, and catalyst selection is critical to achieving high yields and purity. This aligns with the growing industry focus on green chemistry and sustainable manufacturing practices.

The pharmacological profile of 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine has also been a subject of interest. Its structural motifs are commonly found in small-molecule drugs targeting protein-protein interactions. For instance, similar pyrazine derivatives have shown promise in modulating enzyme activity and receptor binding, making them attractive candidates for treating metabolic disorders and inflammatory conditions. This has led to increased searches for "pyrazine-based drug design" and "N-methylpiperazine applications" in scientific databases.

From an analytical perspective, CAS 1086383-26-7 is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity standards required for preclinical studies. The rise of AI-driven molecular modeling has further accelerated research into its structure-activity relationships, with computational chemists leveraging tools like docking simulations to predict its interactions with biological targets.

In the agrochemical sector, 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine has been explored as a precursor for crop protection agents. Its heterocyclic framework contributes to the development of novel pesticides with improved selectivity and environmental compatibility. This aligns with global trends toward sustainable agriculture and reduced ecological impact, topics frequently searched in conjunction with "advanced agrochemical intermediates."

Storage and handling of 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, it should be stored in a cool, dry environment away from incompatible materials. This precautionary approach reflects the broader industry emphasis on chemical safety and regulatory compliance, which remains a top priority for manufacturers and end-users alike.

Looking ahead, the applications of CAS No. 1086383-26-7 are expected to expand as researchers uncover new structure-property relationships. Its compatibility with cross-coupling reactions and other modern synthetic methodologies positions it as a key player in the development of next-generation therapeutics and functional materials. As the scientific community continues to investigate its potential, 2-Bromo-6-(N-methylpiperazin-1-yl)pyrazine will likely remain a focal point in cutting-edge chemical research.